(E)-2-cyano-3-(7-methyl-2-(piperidin-1-yl)quinolin-3-yl)acrylamide
Catalog No.
S8004296
CAS No.
M.F
C19H20N4O
M. Wt
320.4 g/mol
Availability
In Stock
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Product Name
(E)-2-cyano-3-(7-methyl-2-(piperidin-1-yl)quinolin-3-yl)acrylamide
IUPAC Name
(E)-2-cyano-3-(7-methyl-2-piperidin-1-ylquinolin-3-yl)prop-2-enamide
Molecular Formula
C19H20N4O
Molecular Weight
320.4 g/mol
InChI
InChI=1S/C19H20N4O/c1-13-5-6-14-10-15(11-16(12-20)18(21)24)19(22-17(14)9-13)23-7-3-2-4-8-23/h5-6,9-11H,2-4,7-8H2,1H3,(H2,21,24)/b16-11+
InChI Key
AAISUDVSXFOHOW-LFIBNONCSA-N
SMILES
CC1=CC2=NC(=C(C=C2C=C1)C=C(C#N)C(=O)N)N3CCCCC3
Canonical SMILES
CC1=CC2=NC(=C(C=C2C=C1)C=C(C#N)C(=O)N)N3CCCCC3
Isomeric SMILES
CC1=CC2=NC(=C(C=C2C=C1)/C=C(\C#N)/C(=O)N)N3CCCCC3
XLogP3
3.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
320.16371127 g/mol
Monoisotopic Mass
320.16371127 g/mol
Heavy Atom Count
24
Dates
Last modified: 01-05-2024
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